2-(4-(3-(2-methoxyethyl)-2,4-dioxoimidazolidin-1-yl)piperidin-1-yl)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[4-[3-(2-methoxyethyl)-2,4-dioxoimidazolidin-1-yl]piperidin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H25N5O4S/c1-12-11-27-16(18-12)19-14(23)9-20-5-3-13(4-6-20)22-10-15(24)21(17(22)25)7-8-26-2/h11,13H,3-10H2,1-2H3,(H,18,19,23)
• InChI Key: MZALEZOAVMNSNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2CCC(CC2)N3CC(=O)N(C3=O)CCOC
• Molecular Formula: C17H25N5O4S
• Molecular Weight: 395.5 g/mol

Description

2-(4-(3-(2-methoxyethyl)-2,4-dioxoimidazolidin-1-yl)piperidin-1-yl)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H25N5O4S and its molecular weight is 395.48. The purity is usually 95%.
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Scientific Research Applications

Discovery and Applications in Medicinal Chemistry

• A study identified K-604 as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, with significant selectivity over ACAT-2, showcasing the therapeutic potential for diseases involving ACAT-1 overexpression, such as cardiovascular diseases. This research underscores the importance of molecular design in enhancing drug properties like solubility and absorption, which are crucial for clinical candidacy (Shibuya et al., 2018).

Novel Synthetic Routes and Chemical Structures

• Research into chloroacetonitrile has led to the construction of novel pyrazole and thiazole derivatives. This work demonstrates the versatility of chloroacetonitrile in synthesizing novel compounds with potential biological activities, highlighting the broad scope of synthetic organic chemistry (Khalil et al., 2017).

Enzyme Inhibitory Activities

• A study synthesized N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide and evaluated its enzyme inhibitory activities, demonstrating potential pharmacological applications. Such research indicates the ongoing efforts to design molecules with specific biological activities (Virk et al., 2018).

Hypoglycemic Activity

• The synthesis and evaluation of novel 2-(4-((2, 4-dioxothiazolidin-5-ylidene) methyl)-2-methoxyphenoxy)-Nsubstituted acetamide derivatives for their hypoglycemic activity in an animal model illustrates the compound's potential in diabetes treatment. This kind of research is vital for developing new therapeutic agents for chronic conditions (Nikaljea et al., 2012).